Cas no 2227787-20-2 ((2R)-1-3-(propan-2-yl)phenylpropan-2-ol)

• Product Name: (2R)-1-3-(propan-2-yl)phenylpropan-2-ol
• CAS No: 2227787-20-2
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 6446864
• PubChem ID: 97008967
• Update Time: 2025-06-09

(2R)-1-3-(propan-2-yl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-3-(propan-2-yl)phenylpropan-2-ol
• EN300-1756615
• (2R)-1-[3-(propan-2-yl)phenyl]propan-2-ol
• 2227787-20-2

• Inchi： 1S/C12H18O/c1-9(2)12-6-4-5-11(8-12)7-10(3)13/h4-6,8-10,13H,7H2,1-3H3/t10-/m1/s1
• InChI Key： PTCONCVHDYBONT-SNVBAGLBSA-N
• SMILES： O[C@H](C)CC1=CC=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on (2R)-1-3-(propan-2-yl)phenylpropan-2-ol

Comprehensive Overview of (2R)-1-3-(propan-2-yl)phenylpropan-2-ol (CAS No. 2227787-20-2)

(2R)-1-3-(propan-2-yl)phenylpropan-2-ol (CAS No. 2227787-20-2) is a chiral organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. The compound's stereospecific configuration at the 2R position makes it a valuable intermediate in the synthesis of enantiomerically pure drugs. Researchers are increasingly focusing on chiral building blocks like this compound to develop more effective and targeted therapeutics, aligning with the growing demand for precision medicine.

The propan-2-yl and phenyl groups in (2R)-1-3-(propan-2-yl)phenylpropan-2-ol contribute to its lipophilicity, which is a critical factor in drug design for improving membrane permeability. This property is particularly relevant in the development of central nervous system (CNS) drugs, where blood-brain barrier penetration is essential. Recent studies have explored its potential as a precursor for neuroactive compounds, addressing the rising interest in treatments for neurological disorders such as Alzheimer's and Parkinson's diseases.

From a synthetic chemistry perspective, CAS No. 2227787-20-2 is often discussed in the context of asymmetric catalysis and green chemistry. The compound's chiral center presents opportunities for enantioselective synthesis, a hot topic in sustainable pharmaceutical manufacturing. With the industry's shift toward eco-friendly processes, researchers are investigating catalytic systems that minimize waste and energy consumption while producing high-purity enantiomers.

In addition to its pharmaceutical applications, (2R)-1-3-(propan-2-yl)phenylpropan-2-ol has been studied for its potential role in flavor and fragrance industries. The compound's aromatic profile makes it a candidate for synthesizing novel scent molecules, catering to the booming demand for unique and sustainable fragrances. This aligns with consumer trends favoring natural-inspired synthetic compounds that offer consistency and scalability.

The analytical characterization of CAS No. 2227787-20-2 typically involves advanced techniques such as chiral HPLC and NMR spectroscopy, which are essential for verifying its enantiomeric purity. These methods are frequently searched by chemists and quality control professionals, reflecting the importance of analytical validation in modern chemical workflows. Furthermore, the compound's stability under various conditions is a subject of ongoing research, particularly for formulation scientists optimizing drug delivery systems.

As the scientific community continues to explore (2R)-1-3-(propan-2-yl)phenylpropan-2-ol, its potential extends to material science applications. For instance, its derivatives could be used in liquid crystal displays (LCDs) or organic electronics, areas experiencing rapid growth due to advancements in flexible and wearable technologies. This interdisciplinary relevance underscores the compound's versatility and future commercial viability.

In summary, (2R)-1-3-(propan-2-yl)phenylpropan-2-ol (CAS No. 2227787-20-2) represents a multifaceted compound with applications spanning pharmaceuticals, fragrances, and advanced materials. Its chiral specificity, synthetic adaptability, and functional group reactivity make it a focal point for innovation across multiple industries. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.